3-cyclohexyl-N-(4-{[4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl]amino}phenyl)propanamide

• IUPAC Name: 3-cyclohexyl-N-[4-[(4-methyl-6-pyrrolidin-1-ylpyrimidin-2-yl)amino]phenyl]propanamide
• InChI: InChI=1S/C24H33N5O/c1-18-17-22(29-15-5-6-16-29)28-24(25-18)27-21-12-10-20(11-13-21)26-23(30)14-9-19-7-3-2-4-8-19/h10-13,17,19H,2-9,14-16H2,1H3,(H,26,30)(H,25,27,28)
• InChI Key: QBPPONPMJQRHQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NC2=CC=C(C=C2)NC(=O)CCC3CCCCC3)N4CCCC4
• Molecular Formula: C24H33N5O
• Molecular Weight: 407.6 g/mol
• CAS No.: 946268-11-7

Description

The compound "3-cyclohexyl-N-(4-{[4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl]amino}phenyl)propanamide" is a synthetic small molecule characterized by a pyrimidine core substituted with a pyrrolidine group, a cyclohexyl-propanamide chain, and a phenylamino linker. The cyclohexyl group and pyrrolidine moiety may enhance lipophilicity and membrane permeability, while the pyrimidine scaffold is a common pharmacophore in drug discovery .

Biological Activity

3-cyclohexyl-N-(4-{[4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl]amino}phenyl)propanamide is a complex organic compound with potential pharmacological applications. This article reviews the biological activity of this compound, focusing on its pharmacodynamics, receptor interactions, and therapeutic potential based on current research findings.

• Molecular Formula : C25H35N5O
• Molecular Weight : 421.6 g/mol
• IUPAC Name : 3-cyclohexyl-N-[4-[(4-methyl-6-pyrrolidin-1-yl)pyrimidin-2-yl]amino]phenyl]propanamide

The compound exhibits activity through its interaction with various biological targets, including receptors involved in neurotransmission and inflammation. The pyrimidine moiety is particularly significant for its binding affinity to specific receptors.

Biological Activity Overview

Research indicates that 3-cyclohexyl-N-(4-{[4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl]amino}phenyl)propanamide may function as an antagonist for certain receptors, including:

• Histamine H1 Receptors : Studies suggest that compounds with similar structures exhibit antihistaminic properties, potentially reducing allergic responses and inflammation .
• Dopamine Receptors : The presence of a pyrrolidine ring suggests possible interactions with dopaminergic pathways, which could influence mood and behavior .

In Vitro Studies

In vitro assays have demonstrated that the compound inhibits specific receptor activities, leading to a decrease in cellular responses associated with those receptors. For instance:

• Antihistaminic Activity : Compounds structurally related to this compound showed significant inhibition of H1 receptor-mediated responses in cellular models .

In Vivo Studies

Animal studies are crucial for understanding the pharmacokinetics and therapeutic effects:

• Efficacy in Animal Models : Preliminary studies indicate that the compound may reduce symptoms of allergic rhinitis in rodent models, showcasing its potential as an antihistamine .

Data Table: Biological Activity Summary

Activity Type	Target Receptor	Effect	Reference
Antihistaminic	H1 Receptor	Inhibition of allergic response
Dopamine Modulation	D2 Receptor	Potential mood regulation
Anti-inflammatory	Various	Reduction in inflammation markers

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound shares structural motifs with other pyrimidine-based derivatives, particularly those reported in screening datasets (). Below is a detailed comparison:

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight	Key Substituents
3-cyclohexyl-N-(4-{[4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl]amino}phenyl)propanamide (Target Compound)	C25H34N6O	458.58 g/mol	Cyclohexyl-propanamide, 4-methylpyrimidine, pyrrolidine
3-methoxy-N-(4-{[4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl]amino}phenyl)benzamide (G869-0518)	C23H25N5O2	403.48 g/mol	Methoxybenzamide, 4-methylpyrimidine, pyrrolidine
3,5-dimethoxy-N-(4-{[4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl]amino}phenyl)benzamide (G869-0463)	C24H27N5O3	433.51 g/mol	3,5-Dimethoxybenzamide, 4-methylpyrimidine, pyrrolidine

Key Observations :

Backbone Similarities: All three compounds feature a 4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-ylamino-phenyl scaffold, indicating shared binding interactions with biological targets (e.g., ATP-binding pockets in kinases) . The pyrrolidine group likely contributes to solubility and hydrogen-bonding capacity.

Substituent Differences: The target compound replaces the benzamide group in G869-0518 and G869-0463 with a cyclohexyl-propanamide chain. This substitution increases molecular weight (~458 vs. G869-0518 and G869-0463 contain methoxybenzamide groups, which may enhance π-π stacking with aromatic residues in target proteins. The dimethoxy variant (G869-0463) shows a 30 g/mol increase over G869-0518 due to the additional methoxy group .

Hypothetical Activity Implications :

• The cyclohexyl group in the target compound could introduce steric hindrance, possibly reducing off-target effects compared to the smaller methoxy substituents in G869-0518/0463.
• The benzamide derivatives (G869-0518/0463) may exhibit higher aqueous solubility due to polar methoxy groups, whereas the cyclohexyl-propanamide might favor hydrophobic interactions .

Research Findings and Limitations

No direct biological or pharmacokinetic data for the target compound are available in the provided evidence. However, structural analogs like G869-0518 and G869-0463 are documented in screening libraries, suggesting their utility as lead compounds for further optimization. The absence of salt forms or solubility data limits a comprehensive comparison, but the structural analysis highlights critical design considerations:

• Cyclohexyl vs. Methoxy : Balancing lipophilicity and solubility for target engagement.
• Scaffold Rigidity : The pyrimidine core’s rigidity may favor entropic gains in binding compared to more flexible scaffolds.